BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Dossier: Physicochemical Properties
of (1R,2S)-1,2-Dihydronaphthalene-1,2-diol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(1R,2S)-1,2-Dihydronaphthalene-
1,2-diol

Cat. No.: B123591

Compound Name:

This document provides essential physicochemical data for the specific stereocisomer
(1R,2S)-1,2-Dihydronaphthalene-1,2-diol, a compound of interest in metabolic and
toxicological studies. The information herein is foundational for experimental design, analytical
method development, and computational modeling.

Core Physicochemical Data

The fundamental molecular properties of (1R,2S)-1,2-Dihydronaphthalene-1,2-diol have been
established and are summarized below. These values are critical for stoichiometric
calculations, solution preparation, and analytical characterization.

Property Value Source
Molecular Formula C10H1002 [1][2][3]
Molecular Weight 162.19 g/mol [1114]
Monoisotopic Mass 162.068079557 Da [2][5]
CAS Number 51268-88-3 [11[2]

Methodological Considerations
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The determination of these fundamental properties relies on standard, high-precision analytical
techniques:

e Molecular Formula Determination: The elemental composition (C10H1002) is confirmed
through a combination of high-resolution mass spectrometry (HRMS) and Nuclear Magnetic
Resonance (NMR) spectroscopy. Elemental analysis can also be used to determine the
empirical formula, which is then confirmed by mass spectrometry.

o Molecular Weight Determination: Mass spectrometry is the primary technique for determining
the molecular weight. Techniques such as Gas Chromatography-Mass Spectrometry (GC-
MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) provide the mass-to-charge
ratio of the molecular ion, from which the molecular weight is calculated. The value of 162.19
g/mol represents the average molecular weight based on the natural isotopic abundance of
its constituent atoms.[1][2][4] The monoisotopic mass of 162.068 Da is determined using the
mass of the most abundant isotopes of each element (12C, tH, 1°0).[2][5]

Logical Relationship of Molecular Properties

The relationship between the compound's identity, its elemental composition, and its resultant
mass is a foundational concept in chemistry. The following diagram illustrates this logical
workflow.

Defines Determines

. . Composition Chemical Formula Mass Molecular Weight
(1R,2S)-1,2-Dihydronaphthalene-1,2-diol CroH1002 162.19 g/mol

Logical Derivation of Molecular Weight
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Caption: Logical flow from compound identity to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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